Cas no 176261-39-5 (2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline)

• Product Name: 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline
• CAS No: 176261-39-5
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• MDL: MFCD00728302
• CID: 1368787
• PubChem ID: 2787879
• Update Time: 2025-10-24

2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[[1-(4-methoxyphenyl)-2-nitroethyl]thio]-
• 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline
• Z56174705
• AKOS000267221
• EU-0036740
• SR-01000419916
• MFCD00728302
• F0163-0021
• SR-01000419916-1
• AKOS005198382
• EN300-24996098
• 2-[1-(4-methoxyphenyl)-2-nitroethyl]sulfanylaniline
• STL487055
• 176261-39-5
• 2-((1-(4-methoxyphenyl)-2-nitroethyl)thio)aniline
• F0180-0047
• AKOS016038950
• Oprea1_445816
• MLS-0315898.0001

• MDL： MFCD00728302
• Inchi： 1S/C15H16N2O3S/c1-20-12-8-6-11(7-9-12)15(10-17(18)19)21-14-5-3-2-4-13(14)16/h2-9,15H,10,16H2,1H3
• InChI Key： ZXUUTPKDKOWHNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)C(C[N+](=O)[O-])C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 304.08828
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 78.39

Additional information on 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline

Professional Introduction to Compound with CAS No. 176261-39-5 and Product Name: 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline

Compound with the CAS number 176261-39-5 and the product name 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a sulfanyl group and a nitroethyl moiety in its molecular structure suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

The molecular structure of 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline consists of an aniline core substituted with a sulfanyl group, which is further connected to a 4-methoxyphenyl ring and a 2-nitroethyl chain. This arrangement imparts distinct electronic and steric properties to the compound, influencing its reactivity and binding affinity. The 4-methoxyphenyl group introduces a hydrophobic pocket, while the nitroethyl moiety contributes to electron-withdrawing effects, which can modulate the compound's interaction with biological receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The aniline core in 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline is particularly relevant in this context, as anilines are known for their ability to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. The sulfanyl group further enhances this potential by providing a site for hydrogen bonding interactions, which are crucial for receptor binding affinity.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. The unique combination of functional groups in 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline makes it an intriguing candidate for further investigation. Studies have shown that compounds with similar structural motifs exhibit promising activity in preclinical models of neurological disorders. The nitroethyl group, in particular, has been identified as a key pharmacophore in several pharmacologically active molecules, contributing to their efficacy and selectivity.

The synthesis of 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group into the molecular framework necessitates careful consideration of reaction pathways to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, facilitating their exploration in drug discovery programs.

One of the most compelling aspects of 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline is its potential as a lead compound for the development of new therapeutic agents. Its structural features suggest that it may exhibit properties such as receptor selectivity and low toxicity, which are critical for successful drug candidates. Preclinical studies have begun to explore these possibilities, with initial results indicating that the compound may have significant therapeutic potential.

The role of computational chemistry in drug discovery has also been instrumental in evaluating the properties of 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline. Molecular modeling techniques have been used to predict how the compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding further optimization efforts.

In conclusion, 2-{[1-(4-methoxyphenyl)-2-nitroethyl]sulfanyl}aniline, with its CAS number 176261-39-5, represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the discovery of new therapeutic agents.